Cas no 64617-51-2 (3-phenoxyacetamido-N,N-diethylaniline)

64617-51-2 structure
Product name:3-phenoxyacetamido-N,N-diethylaniline
3-phenoxyacetamido-N,N-diethylaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-phenoxyacetamido-N,N-diethylaniline
- N-[3-(diethylamino)phenyl]-2-phenoxyacetamide
- DTXSID90604793
- 64617-51-2
- SCHEMBL11331419
-
- Inchi: InChI=1S/C18H22N2O2/c1-3-20(4-2)16-10-8-9-15(13-16)19-18(21)14-22-17-11-6-5-7-12-17/h5-13H,3-4,14H2,1-2H3,(H,19,21)
- InChI Key: LXPXINATXLYPHW-UHFFFAOYSA-N
- SMILES: CCN(CC)C1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2
Computed Properties
- Exact Mass: 298.16800
- Monoisotopic Mass: 298.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57000
- LogP: 3.62330
3-phenoxyacetamido-N,N-diethylaniline Related Literature
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R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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Pranav Tiwari,Navpreet Kaur,Vinay Sharma,Hyeonggon Kang,Jamal Uddin New J. Chem., 2019,43, 17058-17068
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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5. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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